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Compound of Interest

Compound Name: Aclimostat

Cat. No.: B605151 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Aclimostat. The following procedures are designed

to ensure the safe handling, use, and disposal of this compound, minimizing exposure and

ensuring a secure laboratory environment.

Chemical Identifier:

Compound Name Molecular Formula Molecular Weight CAS Number

Aclimostat C26H42N2O6 478.6 g/mol 2082752-83-6

Source: CP Lab Safety[1], PubChem[2]

Personal Protective Equipment (PPE)
When handling Aclimostat, a comprehensive approach to personal protection is mandatory to

prevent skin contact, inhalation, or ingestion.[3] The following PPE is required:
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PPE Category Specifications

Hand Protection

Wear two pairs of chemotherapy-grade gloves

(double-gloving).[4][5] The outer glove should

be disposed of immediately after handling the

compound, and the inner glove upon leaving the

work area. Nitrile or latex gloves are suitable.[4]

Eye Protection

Chemical safety goggles with side shields are

required to protect against splashes.[6][7] A face

shield should be worn in addition to goggles

when there is a significant risk of splashing.[5][7]

Body Protection

A disposable, back-closing, long-sleeved gown

made of a low-permeability fabric is required.[4]

[7] Cuffs should be tight-fitting (elastic or knit).

Gowns should be changed every two to three

hours or immediately after a spill.[7]

Respiratory Protection

A NIOSH-approved respirator (e.g., N95) should

be used when handling the powdered form of

Aclimostat or when there is a risk of

aerosolization.[4][5] All handling of the solid

compound should be performed in a certified

chemical fume hood or biological safety cabinet.

Operational Plan for Handling Aclimostat
2.1. Preparation and Weighing:

All manipulations involving solid Aclimostat must be conducted within a certified chemical

fume hood or a biological safety cabinet to minimize inhalation exposure.

Before handling, ensure all necessary PPE is correctly donned.

Use dedicated equipment (spatulas, weigh boats) for handling Aclimostat.

Clean all equipment thoroughly after use, following the decontamination procedures outlined

below.
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2.2. Solution Preparation:

When dissolving Aclimostat, add the solvent slowly to the solid to avoid splashing.

If sonication is required, ensure the vial is securely capped.

All solutions should be clearly labeled with the compound name, concentration, solvent, and

date of preparation.

2.3. Experimental Use:

When using Aclimostat in experiments, ensure that all procedures are performed in a well-

ventilated area.

Avoid skin contact with treated surfaces or equipment.

If working with cell cultures, treat all media and disposables that have come into contact with

Aclimostat as hazardous waste.

Disposal Plan
Proper disposal of Aclimostat and associated waste is critical to prevent environmental

contamination and accidental exposure.

3.1. Solid Waste:

All disposable items that have come into contact with Aclimostat (e.g., gloves, gowns,

weigh boats, pipette tips) must be disposed of in a designated hazardous waste container.[8]

This container should be clearly labeled as "Hazardous Waste" and include the name of the

compound.

3.2. Liquid Waste:

Aqueous and solvent-based solutions containing Aclimostat must be collected in a

designated hazardous waste container.

Do not pour Aclimostat solutions down the drain.[9]
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The liquid waste container should be clearly labeled with "Hazardous Waste," the name of

the compound, and the solvent system.

3.3. Unused Compound:

Unused or expired Aclimostat should be disposed of as hazardous chemical waste.[8]

Follow your institution's specific guidelines for chemical waste disposal. If no take-back

program is available, mix the compound with an inert material like cat litter or sand, place it

in a sealed container, and dispose of it in the designated hazardous waste stream.[10][11]

Emergency Procedures
4.1. Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[6]

Seek medical attention.

4.2. Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[6]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

4.3. Inhalation:

Move the individual to fresh air immediately.[6]

If breathing is difficult, provide oxygen.

Seek medical attention.

4.4. Ingestion:
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Do NOT induce vomiting.

Rinse the mouth with water.[6]

Seek immediate medical attention.

4.5. Spills:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using absorbent pads.

Clean the spill area with an appropriate deactivating solution or soap and water.

Collect all cleanup materials in a designated hazardous waste container.

Visual Workflow for Handling Aclimostat
The following diagram outlines the standard operating procedure for safely handling

Aclimostat in a laboratory setting.
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Caption: Workflow for Safe Handling of Aclimostat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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